Cas no 39650-66-3 (1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine)

• Product Name: 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine
• CAS No: 39650-66-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• MDL: MFCD20386483
• CID: 298211
• PubChem ID: 12262425
• Update Time: 2025-04-19

1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• α,α-dimethyl-1H-Benzimidazole-2-ethanamine
• 2-(b-Amino-b-methylpropyl)benzimidazole
• 39650-66-3
• AKOS013999837
• 1-(1H-benzimidazol-2-yl)-2-methylpropan-2-amine
• 1-(1H-Benzo[d]imidazol-2-yl)-2-methylpropan-2-amine
• CHEMBL4563553
• EN300-202067
• 1H-Benzimidazole-2-ethanamine,alpha,alpha-dimethyl-(9CI)
• 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-2-amine
• SCHEMBL10761755
• CS-0238911

• MDL： MFCD20386483
• Inchi： 1S/C11H15N3/c1-11(2,12)7-10-13-8-5-3-4-6-9(8)14-10/h3-6H,7,12H2,1-2H3,(H,13,14)
• InChI Key： WQKBUSJXTDHAPI-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles